![molecular formula C21H21BrN4O5S2 B5226844 4-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]amino}-N-(5-methyl-3-isoxazolyl)benzenesulfonamide hydrobromide](/img/structure/B5226844.png)
4-{[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]amino}-N-(5-methyl-3-isoxazolyl)benzenesulfonamide hydrobromide
Description
Scientific Research Applications
Anticancer Research
This compound exhibits potential as an anticancer agent . It can be used as an NF-κB inhibitor , which is significant in the research for cancer treatments . NF-κB plays a crucial role in regulating the immune response to infection and is involved in cancer development.
Antibacterial and Antifungal Applications
The derivative has shown properties that make it suitable for antibacterial and antifungal applications. Its structure allows it to interact with bacterial and fungal cell components, disrupting their function and leading to cell death .
Anti-Inflammatory Properties
In the field of anti-inflammatory drugs, this compound could be used to develop new medications that help reduce inflammation. This is particularly useful in treating chronic inflammatory diseases .
Immunological Modulation
The compound may act as an immunological modulator . It could be used to adjust the immune system’s response, which is beneficial in treating autoimmune diseases and in organ transplantation .
Neurological Disorders
Due to its potential impact on neuroinflammation and microglial activation, this compound could be explored for its effects on various brain disorders, including neurodegenerative diseases .
Metabolic Disease Treatment
It may serve as a precursor for agents used in treating metabolic diseases. By affecting metabolic pathways, it could help manage or treat conditions like diabetes .
Material Chemistry
Beyond medical applications, this compound can be used in the production of new materials, serving as a precursor for more complex molecules with applications in material science .
Biochemical Research
In biochemical research, derivatives of this compound can be used to understand biological processes at a molecular level, which is fundamental in the development of new therapeutic agents .
properties
IUPAC Name |
4-[[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]amino]-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O5S2.BrH/c1-13-10-20(24-30-13)25-32(26,27)16-7-5-15(6-8-16)22-21-23-17(12-31-21)14-4-9-18(28-2)19(11-14)29-3;/h4-12H,1-3H3,(H,22,23)(H,24,25);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHALPYVQIRXOGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC3=NC(=CS3)C4=CC(=C(C=C4)OC)OC.Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21BrN4O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
553.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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